(3aS*,6aS*)-2-cyclopentyl-5-[(2,4-difluorophenyl)acetyl]hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• IUPAC Name: (3aS,6aS)-2-cyclopentyl-5-[2-(2,4-difluorophenyl)acetyl]-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C20H24F2N2O3/c21-15-6-5-13(17(22)8-15)7-18(25)24-10-14-9-23(16-3-1-2-4-16)11-20(14,12-24)19(26)27/h5-6,8,14,16H,1-4,7,9-12H2,(H,26,27)/t14-,20-/m0/s1
• InChI Key: LLHBCCBXLZZBKC-XOBRGWDASA-N
• Canonical SMILES: C1CCC(C1)N2CC3CN(CC3(C2)C(=O)O)C(=O)CC4=C(C=C(C=C4)F)F
• Isomeric SMILES: C1CCC(C1)N2C[C@H]3CN(C[C@]3(C2)C(=O)O)C(=O)CC4=C(C=C(C=C4)F)F
• Molecular Formula: C20H24F2N2O3
• Molecular Weight: 378.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like "(3aS*,6aS*)-2-cyclopentyl-5-[(2,4-difluorophenyl)acetyl]hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid" involves multi-step reactions that are carefully designed to ensure high yield and purity. One notable example is the large-scale preparation of intermediates for nicotinic acetylcholine receptor agonists, which showcases the optimization of synthesis involving debenzylation and ring hydrogenation processes (Jarugu et al., 2018). This reflects the complexity and precision required in synthesizing structurally intricate molecules.

Molecular Structure Analysis

The molecular structure of compounds like "(3aS*,6aS*)-2-cyclopentyl-5-[(2,4-difluorophenyl)acetyl]hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid" is crucial for understanding their reactivity and physical properties. Techniques such as X-ray crystallography provide detailed insights into the molecular geometry, confirming configurations and conformational details essential for structure-activity relationship studies (Zhu et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of pyrrolopyrrole derivatives, such as our compound of interest, often involves interactions with various reagents to form new bonds or functional groups. Studies on the addition reactions of heterocyclic compounds highlight the formation of complex structures through reactions with acetylenic esters, demonstrating the versatile chemical behavior of pyrrolopyrrole compounds (Acheson et al., 1980).

Physical Properties Analysis

The physical properties of a compound, including melting point, solubility, and crystallinity, are directly influenced by its molecular structure. The detailed characterization of similar molecules provides insights into how structural features affect the physical behavior of these compounds. For instance, the analysis of racemic mixtures and their resolution into enantiomerically pure forms can shed light on the influence of chirality on physical properties (Toze et al., 2013).

Chemical Properties Analysis

Understanding the chemical properties of "(3aS*,6aS*)-2-cyclopentyl-5-[(2,4-difluorophenyl)acetyl]hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid" involves exploring its reactivity under various conditions, its potential for forming derivatives, and its stability. The reactions of the polyhydride complex with different organic acids to yield monohydrido rhenium(III) complexes illustrate the complex chemistry that can be explored with pyrrolopyrrole derivatives and related compounds (Fanwick et al., 1990).